Cas no 1640363-83-2 (tert-Butyl N-[(tert-butoxy)carbonyl]-N-(2-methyl-4-nitrophenyl)carbamate)

• Product name: tert-Butyl N-[(tert-butoxy)carbonyl]-N-(2-methyl-4-nitrophenyl)carbamate
• CAS No: 1640363-83-2
• MF: C₁₇H₂₄N₂O₆
• MW: 352.382265090942
• CID: 5737951
• PubChem ID: 138454828

tert-Butyl N-[(tert-butoxy)carbonyl]-N-(2-methyl-4-nitrophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 1640363-83-2
• tert-ButylN-[(tert-butoxy)carbonyl]-N-(2-methyl-4-nitrophenyl)carbamate
• Imidodicarbonic acid, 2-(2-methyl-4-nitrophenyl)-, 1,3-bis(1,1-dimethylethyl) ester
• tert-Butyl N-[(tert-butoxy)carbonyl]-N-(2-methyl-4-nitrophenyl)carbamate

• Inchi： 1S/C17H24N2O6/c1-11-10-12(19(22)23)8-9-13(11)18(14(20)24-16(2,3)4)15(21)25-17(5,6)7/h8-10H,1-7H3
• InChI Key： IFOVDOGISVUJEC-UHFFFAOYSA-N
• SMILES： O(C(N(C(=O)OC(C)(C)C)C1C=CC(=CC=1C)[N+](=O)[O-])=O)C(C)(C)C

Computed Properties

• Exact Mass: 352.16343649g/mol
• Monoisotopic Mass: 352.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Density: 1.195±0.06 g/cm3(Predicted)
• Boiling Point: 443.2±55.0 °C(Predicted)
• pka: -4.44±0.50(Predicted)